(1-(Methylsulfonyl)piperidin-4-yl)methanol
Overview
Description
(1-(Methylsulfonyl)piperidin-4-yl)methanol is a useful research compound. Its molecular formula is C7H15NO3S and its molecular weight is 193.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : The synthesis of compounds structurally related to (1-(Methylsulfonyl)piperidin-4-yl)methanol, such as various substituted piperidin-4-yl-methanol derivatives, has been achieved through specific condensation processes. These processes involve using piperidin-4-yl-methanol with different sulfonyl chlorides as reactants, with methylene dichloride as the solvent and triethylamine as the base (Girish et al., 2008); (Benakaprasad et al., 2007); (Prasad et al., 2008).
Crystallography and Molecular Structure : X-ray crystallography has been extensively used to determine the crystal and molecular structure of these synthesized compounds. The studies revealed that these compounds crystallize in the monoclinic crystal class and exhibit specific chair conformations in the piperidine ring, providing insights into their molecular geometry (Naveen et al., 2015).
Chemical Properties and Reactions
Electrochemical Properties : Research into the electrochemical properties of related compounds has been conducted. Studies have shown that certain methylsulfonyl derivatives can be effective in catalyzing methanol oxidation reactions, indicating potential applications in electrocatalysis and energy conversion (Tang et al., 2016).
Reactivity and Transformations : The reactivity of compounds similar to this compound has been explored, particularly in the context of stereospecific rearrangements during synthesis processes. This research provides valuable insights into the manipulation of such compounds for various synthetic applications (Back et al., 2003).
Application in Organic Synthesis
Organocatalysis : The use of certain piperidine derivatives in organocatalysis has been demonstrated. For example, they have been employed in the synthesis of densely functionalized piperidines, showcasing their utility in complex organic synthesis (Palermo et al., 2016).
NMR Spectroscopy Applications : The application of NMR spectroscopy in the study of substituted piperidine derivatives, such as 1-methyl-2-piperidine methanol, has been a focus of research. This provides an avenue for detailed stereostructural elucidation, crucial for understanding chemical behavior and interactions (Cholli & Pennino, 1988).
Properties
IUPAC Name |
(1-methylsulfonylpiperidin-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7,9H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDKWVYKURJCBFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00593023 | |
Record name | [1-(Methanesulfonyl)piperidin-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00593023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
241134-34-9 | |
Record name | [1-(Methanesulfonyl)piperidin-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00593023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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